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Compound of Interest

Compound Name: 4-Bromo-2-chlorophenol-13C6

Cat. No.: B15557072 Get Quote

An In-depth Technical Guide to 4-Bromo-2-chlorophenol-13C6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-2-chlorophenol-13C6, a

stable isotope-labeled compound used primarily in analytical and research settings. This

document outlines its chemical properties, applications, and relevant experimental information.

Core Compound Information
4-Bromo-2-chlorophenol-13C6 is the ¹³C-labeled version of 4-bromo-2-chlorophenol.[1] The

incorporation of heavy carbon isotopes makes it an ideal internal standard for quantitative

analysis by methods such as Nuclear Magnetic Resonance (NMR), Gas Chromatography-

Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] It

can also be used as a tracer in various studies.[1]

Physicochemical Data
The following table summarizes the key chemical and physical properties of both the labeled

and unlabeled forms of 4-Bromo-2-chlorophenol.
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Property
4-Bromo-2-chlorophenol-
13C6

4-Bromo-2-chlorophenol
(unlabeled)

CAS Number 701-54-2[2] 3964-56-5[3][4]

Molecular Formula ¹³C₆H₄BrClO[1] C₆H₄BrClO[3][4]

Molecular Weight 213.41 g/mol [1] 207.45 g/mol [3]

Appearance White to off-white solid

White to off-white low melting

mass or crystalline needles,

powder, and chunks.[4][5]

Melting Point Not specified 47-49 °C

Boiling Point Not specified 232-235 °C

SMILES

O[13C]1=[13CH][13CH]=--

INVALID-LINK--[13CH]=

[13C]1Cl[1]

Oc1ccc(Br)cc1Cl

Applications in Research and Development
Stable isotope-labeled compounds like 4-Bromo-2-chlorophenol-13C6 are invaluable tools in

drug development and metabolic research. Their primary application is as internal standards in

bioanalytical assays to ensure the accuracy and precision of quantitative measurements. The

use of such standards is critical for pharmacokinetic and metabolic profiling of drug candidates.

[1]

The unlabeled compound, 4-bromo-2-chlorophenol, is a known biologically inactive metabolite

of the organophosphorus pesticide profenofos.[5] It is also utilized as a reagent in the synthesis

of other chemical compounds, such as 7-arylbenzo[b][2][3]oxazin derivatives.[5]

Experimental Protocols
While specific experimental protocols for the use of 4-Bromo-2-chlorophenol-13C6 are highly

dependent on the application and analytical instrumentation, a general workflow for its use as

an internal standard in a quantitative LC-MS analysis is described below.
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General Workflow for Quantitative Analysis using an
Internal Standard
Caption: Workflow for quantitative analysis using an internal standard.

Safety and Handling
The safety and handling information provided here pertains to the unlabeled 4-Bromo-2-

chlorophenol, and similar precautions should be taken for the ¹³C-labeled version.

Hazard Statements:

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P264: Wash skin thoroughly after handling.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

Synthesis Pathway
The unlabeled 4-bromo-2-chlorophenol is typically synthesized via the bromination of 2-

chlorophenol.[5]
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Caption: Synthesis of 4-Bromo-2-chlorophenol from 2-Chlorophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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